Cas no 2228601-86-1 (2-{bicyclo2.2.1heptan-2-yl}butanedioic acid)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid
• CAS No: 2228601-86-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6052524
• PubChem ID: 22639839
• Update Time: 2025-06-08

2-{bicyclo2.2.1heptan-2-yl}butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid
• EN300-1750592
• 2228601-86-1
• SCHEMBL5277464
• 2-{bicyclo[2.2.1]heptan-2-yl}butanedioic acid

• Inchi： 1S/C11H16O4/c12-10(13)5-9(11(14)15)8-4-6-1-2-7(8)3-6/h6-9H,1-5H2,(H,12,13)(H,14,15)
• InChI Key： USRZLIKHTFJLPZ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid

Introduction to 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid (CAS No: 2228601-86-1)

2-{bicyclo2.2.1heptan-2-yl}butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228601-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and carboxylic acid functionalities, presents a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid consists of a bicyclo[2.2.1]heptane moiety fused with a butanedioic acid (fumaric acid derivative) group. This dual functionality imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecular architectures. The presence of two carboxylic acid groups enhances its utility in various synthetic transformations, including esterification, amidation, and polymerization reactions, which are pivotal in drug design and material science applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their inherent biological activity and structural diversity. Bicyclo[2.2.1]heptane derivatives have been particularly studied for their potential as pharmacophores in addressing a range of therapeutic challenges, from inflammation to neurodegenerative disorders. The incorporation of such scaffolds into drug candidates often leads to improved pharmacokinetic profiles and enhanced target specificity.

The carboxylic acid functionalities in 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid further expand its synthetic utility by allowing for the formation of various salt forms and esters. These derivatives can be tailored to modulate solubility, stability, and bioavailability, which are critical factors in drug formulation and delivery systems. For instance, the conversion of free acids into their sodium or potassium salts can significantly improve water solubility, facilitating oral or parenteral administration.

Recent advancements in computational chemistry have enabled the rapid screening of molecular fragments for their potential biological activity. Virtual screening and molecular docking studies have identified bicyclo[2.2.1]heptane-based compounds as promising candidates for inhibiting key enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The structural rigidity provided by the bicyclic core enhances binding affinity to target proteins, making these derivatives attractive for drug development.

One notable application of CAS No 2228601-86-1 is in the synthesis of protease inhibitors, which are essential for treating viral infections and cancerous conditions. The unique spatial arrangement of functional groups in this compound allows for precise interactions with active sites on enzymes like HIV protease or matrix metalloproteinases (MMPs). Such interactions can lead to the development of highly selective inhibitors with minimal off-target effects.

The role of organic synthesis in medicinal chemistry cannot be overstated, particularly when it comes to accessing complex molecular architectures like 2-{bicyclo2.2.1heptan-2-yl}butanedioic acid. Modern synthetic methodologies have evolved to include transition-metal-catalyzed reactions, asymmetric synthesis, and flow chemistry techniques, which have streamlined the production of these intricate molecules. These advancements have not only improved yield but also reduced the environmental impact of synthetic processes.

In conclusion, CAS No: 2228601-86-1, corresponding to 2-{bicyclo₂.₂.₁heptan_-2^-yl}butanedioic acid, represents a significant contribution to the pharmaceutical chemistry landscape. Its unique structural features and functional versatility make it an invaluable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery is poised to grow even further.